Cas no 1337038-96-6 (3-amino-3-(4-bromo-3-nitrophenyl)propan-1-ol)

• Product Name: 3-amino-3-(4-bromo-3-nitrophenyl)propan-1-ol
• CAS No: 1337038-96-6
• MF: C₉H₁₁BrN₂O₃
• MW: 275.099241495132
• CID: 6159296
• PubChem ID: 165780470
• Update Time: 2025-05-26

3-amino-3-(4-bromo-3-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(4-bromo-3-nitrophenyl)propan-1-ol
• 1337038-96-6
• EN300-1897520

• Inchi： 1S/C9H11BrN2O3/c10-7-2-1-6(8(11)3-4-13)5-9(7)12(14)15/h1-2,5,8,13H,3-4,11H2
• InChI Key： PLXAWMQYMQLDFD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])C(CCO)N

Computed Properties

• Exact Mass: 273.99530g/mol
• Monoisotopic Mass: 273.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-amino-3-(4-bromo-3-nitrophenyl)propan-1-ol

Research Briefing on 3-amino-3-(4-bromo-3-nitrophenyl)propan-1-ol (CAS: 1337038-96-6): Recent Advances and Applications

The compound 3-amino-3-(4-bromo-3-nitrophenyl)propan-1-ol (CAS: 1337038-96-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest studies and advancements related to this compound, highlighting its potential as a key intermediate in the synthesis of bioactive molecules.

Recent literature indicates that 3-amino-3-(4-bromo-3-nitrophenyl)propan-1-ol serves as a crucial building block in the synthesis of various pharmacologically active compounds. Its unique structural features, including the presence of a nitro group and a bromine atom, make it an attractive candidate for further chemical modifications. Researchers have successfully utilized this compound in the development of novel kinase inhibitors, which show promising activity against a range of cancer cell lines. The compound's ability to act as a scaffold for the design of targeted therapies underscores its importance in medicinal chemistry.

In a study published in the Journal of Medicinal Chemistry, scientists explored the use of 3-amino-3-(4-bromo-3-nitrophenyl)propan-1-ol as a precursor for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study demonstrated that derivatives of this compound exhibited high binding affinity and selectivity for specific protein targets, suggesting its potential in the development of next-generation therapeutics. Furthermore, the compound's synthetic accessibility and stability under various reaction conditions were highlighted as key advantages for industrial-scale production.

Another area of research focuses on the compound's role in the development of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of derivatives based on 3-amino-3-(4-bromo-3-nitrophenyl)propan-1-ol, which displayed potent activity against multidrug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for addressing the global challenge of antibiotic resistance.

In addition to its applications in drug discovery, 3-amino-3-(4-bromo-3-nitrophenyl)propan-1-ol has also been investigated for its potential in chemical biology studies. For instance, researchers have employed this compound as a fluorescent probe to study enzyme kinetics and protein-ligand interactions. The nitro and bromo functional groups enable the compound to serve as a versatile tool for labeling and tracking biological molecules in complex systems.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research aims to address these issues through structural modifications and the development of more efficient synthetic routes. Collaborative efforts between academia and industry are expected to further accelerate the translation of these findings into clinical applications.

In conclusion, 3-amino-3-(4-bromo-3-nitrophenyl)propan-1-ol (CAS: 1337038-96-6) represents a valuable asset in the toolkit of medicinal chemists and chemical biologists. Its diverse applications, ranging from drug discovery to chemical probes, highlight its significance in advancing both basic and applied research. Future studies will likely uncover additional uses for this compound, solidifying its role in the development of innovative therapeutics and diagnostic tools.